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Compound of Interest

Compound Name: URB447

Cat. No.: B110035

For Researchers, Scientists, and Drug Development Professionals

Abstract

URB447, scientifically known as {--INVALID-LINK-- methanone}, is a synthetic, peripherally
restricted cannabinoid receptor ligand with a unique pharmacological profile. It functions as a
potent antagonist of the cannabinoid type 1 (CB1) receptor and an agonist of the cannabinoid
type 2 (CB2) receptor. This dual activity, combined with its limited ability to cross the blood-
brain barrier, makes URB447 a compelling molecule for therapeutic investigation, particularly in
areas where peripheral cannabinoid receptor modulation is desired without the central nervous
system side effects associated with direct CB1 receptor agonists. This technical guide provides
a comprehensive overview of the chemical structure, physicochemical properties, and detailed
pharmacology of URB447, including its mechanism of action, downstream signaling pathways,
and a summary of its effects in various experimental models. Detailed protocols for key in vitro
assays are also provided to facilitate further research.

Chemical Structure and Physicochemical Properties

URB447 is a pyrrole-based compound with a distinct substitution pattern that dictates its
interaction with cannabinoid receptors.

Chemical Structure:
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IUPAC Name: {--INVALID-LINK-- methanone}[1]
Molecular Formula: C2sH21CIN20[2]

Table 1: Physicochemical Properties of URB447

Property Value Reference
Molecular Weight 400.9 g/mol [2]
Melting Point 128-130 °C [1]
Appearance Yellow solid [1]

Soluble in DMF (10 mg/ml),
Solubility DMSO (10 mg/ml), and [2]
Ethanol (10 mg/ml)

Lipophilicity (estimated LogP) 6.39 [1]

Polar Surface Area (PSA) 48.02 A2 [1]

Pharmacology and Mechanism of Action

URB447 exhibits a dual mechanism of action, acting as a peripherally restricted antagonist at
the CB1 receptor and an agonist at the CB2 receptor. This unique profile allows for the
selective modulation of peripheral endocannabinoid signaling.

Cannabinoid Receptor Binding and Functional Activity

URB447 demonstrates significant affinity for both CB1 and CB2 receptors, with a preference
for the CB2 receptor.

Table 2: In Vitro Pharmacological Data for URB447
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Assay Receptor Species System Value Reference
Binding Cerebellar
o CB1 Rat 313 nM [3]
Affinity (ICso) membranes
Binding
o CB2 Human CHO-K1l cells 41 nM [3]
Affinity (ICso)
Cerebellar
membranes
Functional CB1
o _ (WIN55,212-
Activity (Antagonist Rat ] 4.9 uM [4]
(ECs0) fvity) 2-induced
0 activi
’ Y GTPYS
binding)

Downstream Signaling Pathways

The dual pharmacology of URB447 results in distinct downstream signaling cascades

depending on the receptor engaged.

As a CB1 receptor antagonist, URB447 blocks the signaling initiated by endogenous

cannabinoids like anandamide and 2-arachidonoylglycerol (2-AG) or synthetic CB1 agonists.

CB1 receptors are G-protein coupled receptors (GPCRSs) that primarily couple to Gai/o

proteins. Antagonism by URB447 prevents the inhibition of adenylyl cyclase, thereby

maintaining intracellular cyclic adenosine monophosphate (cCAMP) levels that would otherwise

be suppressed by agonist binding. This blockade of CB1 signaling can influence a variety of

physiological processes in the periphery, including energy metabolism and nociception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [URB447: A Technical Guide to its Chemical Structure,
Properties, and Dual-Action Pharmacology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110035#chemical-structure-and-properties-of-
urb447]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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